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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
(Bromomethyl)nonane. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, the following procedures are based on data from structurally similar brominated
alkanes, such as 3-(Bromomethyl)pentane and 4-(Bromomethyl)nonane. It is imperative to
handle this chemical with caution and to consult with a certified waste disposal provider for
specific guidance.

I. Health and Safety Information

3-(Bromomethyl)nonane is anticipated to be a flammable liquid that can cause skin, eye, and
respiratory irritation. The toxicological properties of this specific compound have not been fully
investigated, warranting a cautious approach.

First Aid Measures:

 Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison control center or
physician. If the individual is conscious and alert, rinse their mouth with water.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,
provide artificial respiration or oxygen and seek immediate medical attention.
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» Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the skin with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and
easy to do so. Seek immediate medical attention.

Il. Quantitative Data Summary

The following table summarizes the known physical and chemical properties of structurally
similar compounds. This data should be used as a general guideline for handling 3-
(Bromomethyl)nonane.

Value (for related

Property Source
compounds)

Molecular Formula C10H21Br [1][2]

Molecular Weight 221.18 g/mol [1]

Expected to be a clear,
Appearance o [3]
colorless liquid

- ) 140 - 145 °C (for 3-
Boiling Point [3]
(Bromomethyl)pentane)

o Insoluble (for 3-
Solubility in Water [3]
(Bromomethyl)pentane)

lll. Experimental Protocols: Spill and Leak
Procedures

In the event of a spill or leak, immediate action is crucial to prevent exposure and
environmental contamination.

Small Spills:
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» Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any
equipment that could create a spark.

» Ventilate the Area: Ensure adequate ventilation to disperse vapors.

o Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to
contain and absorb the spilled chemical.

o Collect Waste: Carefully scoop the absorbed material into a suitable, labeled, and sealable
container for disposal.

» Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

Large Spills:
o Evacuate: Immediately evacuate all non-essential personnel from the area.

o Containment: If it can be done without risk, attempt to stop the leak. Create a dike around
the spill using inert materials to prevent it from spreading.

» Professional Assistance: Contact your institution's environmental health and safety (EHS)
department or a hazardous waste management company for assistance.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
(Bromomethyl)nonane.
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Waste Identification and Segregation

Identify 3-(Bromomethyl)nonane Waste

Y

Storage and Disposal

Store in a cool, dry, well-ventilated area

Y

Segregate from other chemical waste streams

Away from incompatible materials (e.g., strong oxidizing agents)

Containerizatj(i 'n and Labeling

Y

Use a dedicated, properly sealed container

Contact Certified Waste Disposal Company for pickup and disposal

Y

Label container with:
- Chemical Name: 3-(Bromomethyl)nonane
- Hazard Symbols (Flammable, Irritant)
- Accumulation Start Date

Y

Maintain disposal records

Click to download full resolution via product page

Disposal workflow for 3-(Bromomethyl)nonane.

V. Disposal Plan

The primary method for the disposal of 3-(Bromomethyl)nonane is through a licensed and

certified hazardous waste disposal company.

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste 3-(Bromomethyl)nonane in a designated, compatible, and

properly sealed container. Do not mix it with other waste streams.

o Labeling: Clearly label the waste container with the full chemical name "3-
(Bromomethyl)nonane," and indicate the associated hazards (Flammable Liquid, Irritant).

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b15311832?utm_src=pdf-body-img
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage: Store the waste container in a designated satellite accumulation area that is cool,
dry, and well-ventilated. Ensure it is stored away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[4]

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a qualified chemical waste disposal company to arrange for the pickup and
disposal of the waste.

o Documentation: Maintain a record of the waste disposal, including the date, quantity, and the
name of the disposal company.

Disclaimer: The information provided in this document is intended as a guide and is based on
the properties of structurally similar compounds. It is not a substitute for a formal Safety Data

Sheet. Always consult with your institution's safety officer and a professional hazardous waste
disposal company to ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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